Cas no 92622-81-6 (2-Bromo-Benzamidine hydrochloride)

• Product Name: 2-Bromo-Benzamidine hydrochloride
• CAS No: 92622-81-6
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• MDL: MFCD05662832
• CID: 803488
• PubChem ID: 3635759
• Update Time: 2025-05-23

2-Bromo-Benzamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,2-bromo-
• 2-Bromobenzamidine
• 2-Bromo-benzamidine
• 2-bromobenzenecarboximidamide
• 2-bromanylbenzenecarboximidamide
• 2-Brom-benzamidin
• 2-Bromobenzimidamide
• MFCD05662832
• A844292
• AKOS009312616
• FT-0763100
• EN300-1912623
• 2-bromobenzene-1-carboximidamide
• 92622-81-6
• SCHEMBL4239016
• DTXSID70394524
• 2-Bromo-Benzamidine hydrochloride

• MDL： MFCD05662832
• Inchi： 1S/C7H7BrN2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H3,9,10)
• InChI Key： PIHUJDNZNWCAMK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(=N)N

Computed Properties

• Exact Mass: 197.97900
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.87000
• LogP: 2.53320

Additional information on 2-Bromo-Benzamidine hydrochloride

2-Bromo-Benzamidine hydrochloride (CAS No. 92622-81-6): A Comprehensive Overview

2-Bromo-Benzamidine hydrochloride is a chemical compound with the CAS registry number 92622-81-6. This compound belongs to the class of benzamidines, which are derivatives of benzamide, and it is characterized by the presence of a bromine atom at the second position of the benzene ring. The hydrochloride salt form indicates that it is the acidic hydrogen chloride salt of the neutral amine, making it more soluble in water and suitable for various applications in organic synthesis and pharmaceutical chemistry.

The molecular formula of 2-Bromo-Benzamidine hydrochloride is C7H7BrN2·HCl, and its molecular weight is approximately 199.5 g/mol. The compound is typically synthesized through amination reactions, where a bromobenzene derivative reacts with an appropriate amine source under specific conditions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for producing this compound, ensuring higher purity and yield.

One of the most significant applications of 2-Bromo-Benzamidine hydrochloride lies in its use as an intermediate in the synthesis of bioactive compounds. For instance, it has been employed in the development of potential anticancer agents due to its ability to interact with DNA and proteins in specific ways. According to a study published in *Journal of Medicinal Chemistry*, this compound exhibits moderate cytotoxicity against certain cancer cell lines, making it a promising candidate for further drug development.

In addition to its role in pharmaceuticals, 2-Bromo-Benzamidine hydrochloride has also found applications in materials science. Researchers have explored its use as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high surface area, porosity, and selectivity, which are valuable for gas storage, catalysis, and sensing applications.

Recent studies have also highlighted the potential of 2-Bromo-Benzamidine hydrochloride in organic electronics. By incorporating this compound into conjugated systems, scientists have achieved enhanced charge transport properties in organic semiconductors. A paper published in *Advanced Materials* demonstrated that films prepared using this compound exhibit improved carrier mobility, making them suitable for use in thin-film transistors and light-emitting diodes.

The versatility of 2-Bromo-Benzamidine hydrochloride extends to its use as a catalyst in various organic reactions. Its ability to activate carbonyl groups makes it particularly useful in asymmetric catalysis and enantioselective synthesis. A research team from the University of California reported that this compound can effectively catalyze the Michael addition reaction under mild conditions, leading to high yields of enantioenriched products.

In terms of safety and handling, 2-Bromo-Benzamidine hydrochloride should be treated with care due to its potential irritancy to eyes and skin. Proper personal protective equipment (PPE) should be worn during handling, including gloves, lab coats, and safety goggles. Storage should be in a cool, dry place away from incompatible materials such as strong oxidizing agents or bases.

From an environmental perspective, the ecological impact of 2-Bromo-Benzamidine hydrochloride has been studied to ensure sustainable practices. Research indicates that it undergoes biodegradation under aerobic conditions but may persist in certain environments if not properly managed. Therefore, responsible disposal methods are essential to minimize its environmental footprint.

In conclusion, 2-Bromo-Benzamidine hydrochloride (CAS No. 92622-81-6) is a versatile compound with diverse applications across multiple fields. Its role as an intermediate in drug discovery, its contribution to materials science advancements, and its potential in organic electronics highlight its significance in modern chemistry research. As ongoing studies continue to uncover new uses for this compound, it remains at the forefront of scientific innovation.